Cycotiamine
Cycotiamine
Brand Name:
Vulcanchem
CAS No.:
6092-18-8
VCID:
VC0127439
InChI:
InChI=1S/C13H16N4O3S/c1-8(11-3-4-20-13(19)21-11)17(7-18)6-10-5-15-9(2)16-12(10)14/h5,7H,3-4,6H2,1-2H3,(H2,14,15,16)/b11-8-
SMILES:
CC1=NC=C(C(=N1)N)CN(C=O)C(=C2CCOC(=O)S2)C
Molecular Formula:
C₁₃H₁₆N₄O₃S
Molecular Weight:
308.36 g/mol
Cycotiamine
CAS No.: 6092-18-8
Reference Standards
VCID: VC0127439
Molecular Formula: C₁₃H₁₆N₄O₃S
Molecular Weight: 308.36 g/mol
| CAS No. | 6092-18-8 |
|---|---|
| Product Name | Cycotiamine |
| Molecular Formula | C₁₃H₁₆N₄O₃S |
| Molecular Weight | 308.36 g/mol |
| IUPAC Name | N-[(4-amino-2-methylpyrimidin-5-yl)methyl]-N-[(1Z)-1-(2-oxo-1,3-oxathian-4-ylidene)ethyl]formamide |
| Standard InChI | InChI=1S/C13H16N4O3S/c1-8(11-3-4-20-13(19)21-11)17(7-18)6-10-5-15-9(2)16-12(10)14/h5,7H,3-4,6H2,1-2H3,(H2,14,15,16)/b11-8- |
| Standard InChIKey | LLJDJQYGZBQFIF-FLIBITNWSA-N |
| Isomeric SMILES | CC1=NC=C(C(=N1)N)CN(C=O)/C(=C\2/CCOC(=O)S2)/C |
| SMILES | CC1=NC=C(C(=N1)N)CN(C=O)C(=C2CCOC(=O)S2)C |
| Canonical SMILES | CC1=NC=C(C(=N1)N)CN(C=O)C(=C2CCOC(=O)S2)C |
| Synonyms | N-[(4-Amino-2-methyl-5-pyrimidinyl)methyl]-N-[1-(2-oxo-1,3-oxathian-4-ylidene)ethyl]formamide; CCT; Carbothiamine; Cometamine; Commetamin; Cyclocarbothiamine; Cyclothiamine; Cyclotiamine; Cycothiamine; Thiocarbonic Acid Cyclic O,S-ester with N-[(4-am |
| PubChem Compound | 10357917 |
| Last Modified | Nov 11 2021 |
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